Cas no 22236-44-8 (3-(acetylsulfanyl)hexanal)

• Product Name: 3-(acetylsulfanyl)hexanal
• CAS No: 22236-44-8
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• MDL: MFCD24675978
• CID: 2836419
• PubChem ID: 71356951
• Update Time: 2025-05-20

3-(acetylsulfanyl)hexanal Chemical and Physical Properties

Names and Identifiers

• 3-(acetylsulfanyl)hexanal
• UNII-3EN9VAZ10I
• DTXSID40781048
• SCHEMBL17747531
• Fema No. 4791
• 3EN9VAZ10I
• 3-(Acetylthio)hexanal
• Ethanethioic acid, S-[1-(2-oxoethyl)butyl] ester
• S-(1-Oxohexan-3-yl) ethanethioate
• 870-922-3
• EN300-23610006
• 22236-44-8

• MDL： MFCD24675978
• Inchi： 1S/C8H14O2S/c1-3-4-8(5-6-9)11-7(2)10/h6,8H,3-5H2,1-2H3
• InChI Key： OQUGQLWJRJXLOV-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(CC=O)CCC

Computed Properties

• Exact Mass: 174.07145086Da
• Monoisotopic Mass: 174.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(acetylsulfanyl)hexanal

Research Briefing on 3-(acetylsulfanyl)hexanal (CAS: 22236-44-8) in Chemical Biology and Pharmaceutical Applications

3-(Acetylsulfanyl)hexanal (CAS: 22236-44-8) is a sulfur-containing aldehyde derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique reactivity and potential therapeutic applications. This compound, characterized by its acetylthio and aldehyde functional groups, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its role in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and prodrug design. The compound's ability to undergo thioester exchange and aldehyde-mediated conjugation reactions makes it a valuable tool for targeted drug delivery and chemical biology probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-(acetylsulfanyl)hexanal as a precursor for the synthesis of covalent enzyme inhibitors targeting cysteine proteases. The study demonstrated that the compound's acetylthio group could be selectively activated to form disulfide bonds with catalytic cysteine residues, leading to potent and reversible inhibition of target enzymes. This approach was particularly effective in the development of inhibitors for SARS-CoV-2 main protease (Mpro), highlighting the compound's potential in antiviral drug discovery. The study also noted the compound's favorable pharmacokinetic properties, including stability in plasma and controlled release of active thiol species.

Another significant application of 3-(acetylsulfanyl)hexanal was reported in a 2022 Nature Chemical Biology paper, where it was utilized as a key building block for the development of activity-based probes (ABPs) for redox-sensitive proteins. The researchers leveraged the compound's aldehyde moiety for site-specific labeling of proteins, while the acetylthio group served as a redox-responsive element. This dual functionality enabled real-time monitoring of protein activity in cellular environments, providing insights into oxidative stress-related pathways. The study underscored the compound's utility in chemical proteomics and its potential for identifying novel drug targets in diseases such as cancer and neurodegenerative disorders.

Recent advancements in prodrug design have also incorporated 3-(acetylsulfanyl)hexanal as a promoiety for thiol-containing drugs. A 2023 publication in Advanced Drug Delivery Reviews highlighted its use in creating glutathione-responsive prodrugs, where the acetylthio group undergoes enzymatic cleavage in the presence of elevated intracellular glutathione levels. This strategy has been particularly promising for targeted cancer therapy, as cancer cells often exhibit higher glutathione concentrations compared to normal cells. The review emphasized the compound's advantages in improving drug solubility, reducing off-target effects, and enabling controlled drug release.

Despite these promising applications, challenges remain in the optimization of 3-(acetylsulfanyl)hexanal-based compounds. A 2023 study in Chemical Science addressed issues related to the compound's stability in aqueous solutions and its potential for non-specific protein binding. The researchers proposed structural modifications, such as the introduction of electron-withdrawing groups adjacent to the acetylthio moiety, to enhance stability while maintaining reactivity. These findings provide valuable guidance for future medicinal chemistry efforts involving this compound.

In conclusion, 3-(acetylsulfanyl)hexanal (CAS: 22236-44-8) represents a versatile and promising chemical entity in pharmaceutical research and chemical biology. Its unique combination of functional groups enables diverse applications ranging from covalent drug design to chemical probe development. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the development of next-generation therapeutics and research tools. Future directions may include exploration of its use in targeted protein degradation and the development of more stable derivatives for in vivo applications.